Cas no 1003013-77-1 (3-(Iodomethyl)oxetane)

• Product Name: 3-(Iodomethyl)oxetane
• CAS No: 1003013-77-1
• MF: C₄H₇IO
• MW: 198.002253770828
• MDL: MFCD18909284
• CID: 1005841
• PubChem ID: 21452232
• Update Time: 2025-05-26

3-(Iodomethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(Iodomethyl)oxetane
• 3-Iodomethyloxetane
• 3-iodomethyl-oxetane
• AK131032
• AM807382
• HT849
• KB-233599
• PB11384
• SureCN1593431
• Oxetane, 3-(iodomethyl)-
• IVGHNOLTTATVRF-UHFFFAOYSA-N
• AB0080034
• ST24041621
• A897503
• AS-41541
• SY035864
• DTXSID90614110
• EN300-182629
• MFCD18909284
• AKOS016014748
• SCHEMBL1593431
• DB-003338
• CS-0045504
• 1003013-77-1
• DTXCID10564865

• MDL： MFCD18909284
• Inchi： 1S/C4H7IO/c5-1-4-2-6-3-4/h4H,1-3H2
• InChI Key： IVGHNOLTTATVRF-UHFFFAOYSA-N
• SMILES： ICC1COC1

Computed Properties

• Exact Mass: 197.95416g/mol
• Monoisotopic Mass: 197.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.942±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 187.3±13.0 ºC (760 Torr),
• Flash Point: 67.1±19.8 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),

3-(Iodomethyl)oxetane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C(BD251955)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-(Iodomethyl)oxetane

3-(Iodomethyl)oxetane: An Emerging Compound in Pharmaceutical and Chemical Research

3-(Iodomethyl)oxetane (CAS No. 1003013-77-1) is a versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and chemical research. This compound, also known as iodomethyl oxetane, is characterized by its oxetane ring structure with an iodomethyl group, which makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-(Iodomethyl)oxetane consists of a four-membered oxetane ring with an iodine-substituted methyl group attached to one of the carbon atoms. The presence of the iodine atom imparts unique reactivity to the molecule, making it an excellent leaving group in various substitution reactions. This property is particularly useful in the synthesis of complex organic molecules, where precise control over functional group transformations is crucial.

In the realm of pharmaceutical research, 3-(Iodomethyl)oxetane has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of prodrugs and targeted drug delivery systems. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized 3-(Iodomethyl)oxetane to develop prodrugs that can be selectively activated in specific cellular environments, thereby enhancing their therapeutic efficacy and reducing side effects.

Beyond its applications in drug development, 3-(Iodomethyl)oxetane has also found use in materials science and polymer chemistry. Its reactivity and functional group versatility make it an attractive building block for the synthesis of advanced polymers and materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have employed 3-(Iodomethyl)oxetane to create biodegradable polymers for use in biomedical applications, such as tissue engineering and drug delivery devices.

The synthesis of 3-(Iodomethyl)oxetane typically involves the reaction of an oxetane derivative with an iodomethylating agent. Various methods have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of iodoacetate esters or iodoalkanes under appropriate reaction conditions. The choice of synthetic route often depends on factors such as yield, purity, and scalability, which are critical considerations for both academic research and industrial applications.

In terms of safety and handling, 3-(Iodomethyl)oxetane should be managed with care due to its reactivity and potential for forming reactive intermediates. It is important to follow standard laboratory safety protocols when working with this compound, including the use of personal protective equipment (PPE) and proper ventilation. Additionally, storage conditions should be optimized to maintain the stability and integrity of the compound over time.

The environmental impact of 3-(Iodomethyl)oxetane is another important consideration. While it is not classified as a hazardous material under current regulations, responsible disposal practices should be followed to minimize any potential environmental risks. Researchers are increasingly focusing on developing green chemistry approaches to synthesize compounds like 3-(Iodomethyl)oxetane, aiming to reduce waste generation and improve overall sustainability.

In conclusion, 3-(Iodomethyl)oxetane (CAS No. 1003013-77-1) is a highly versatile compound with a wide range of applications in pharmaceutical research, materials science, and polymer chemistry. Its unique chemical properties make it an invaluable tool for scientists working on the development of new drugs, advanced materials, and sustainable chemical processes. As research in these areas continues to advance, the importance of compounds like 3-(Iodomethyl)oxetane is likely to grow even further.